Cas no 731827-20-6 (5,6-dimethyl-3-(2-methylpropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 5,6-dimethyl-3-(2-methylpropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 731827-20-6
• MF: C₁₂H₁₆N₂OS₂
• MW: 268.398240089417
• CID: 5224846
• Update Time: 2025-05-20

5,6-dimethyl-3-(2-methylpropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 2,3-dihydro-5,6-dimethyl-3-(2-methylpropyl)-2-thioxo-
• 5,6-dimethyl-3-(2-methylpropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C12H16N2OS2/c1-6(2)5-14-11(15)9-7(3)8(4)17-10(9)13-12(14)16/h6H,5H2,1-4H3,(H,13,16)
• InChI Key： LVNVIOCVTPORHN-UHFFFAOYSA-N
• SMILES： C1(=S)N(CC(C)C)C(=O)C2C(C)=C(C)SC=2N1

Additional information on 5,6-dimethyl-3-(2-methylpropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

Introduction to 5,6-dimethyl-3-(2-methylpropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 731827-20-6)

The compound 5,6-dimethyl-3-(2-methylpropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, identified by its CAS number 731827-20-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative belongs to the thienopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including methyl and sulfanyl substituents, enhances its chemical diversity and reactivity, making it a valuable scaffold for drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of thienopyrimidine derivatives in addressing various diseases, particularly those involving metabolic dysregulation and inflammation. The compound’s unique structural features make it an attractive candidate for further investigation in targeted therapeutic interventions. Specifically, studies have demonstrated its potential in modulating enzyme activity and inhibiting pathways associated with chronic conditions such as diabetes and cardiovascular disorders.

The 5,6-dimethyl substitution pattern in the thiophene ring contributes to the compound’s stability and solubility profile, which are critical factors in pharmaceutical formulations. Additionally, the 3-(2-methylpropyl) side chain introduces steric hindrance that can influence binding affinity to biological targets. These structural elements collectively enhance the compound’s pharmacokinetic properties, making it a promising candidate for oral administration.

One of the most compelling aspects of this compound is its ability to interact with biomolecular targets at the molecular level. Preliminary computational studies suggest that it may bind to proteins involved in signal transduction and transcriptional regulation. Such interactions could lead to novel mechanisms of action that differentiate it from existing therapeutics. The sulfanyl group further contributes to its reactivity, allowing for potential derivatization into more complex analogs with enhanced bioactivity.

In vitro assays have begun to unravel the pharmacological profile of 5,6-dimethyl-3-(2-methylpropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, revealing modest inhibitory effects on certain kinases and enzymes implicated in disease pathogenesis. These findings align with the growing interest in small molecules that can modulate enzyme function without significant off-target effects. The compound’s dual sulfonamide and thienopyrimidine moieties provide multiple points of interaction with biological systems, potentially enhancing its therapeutic efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions that form the thiophene ring system followed by functional group transformations to introduce the methyl and sulfanyl substituents. Advances in synthetic methodologies have enabled more efficient production routes, reducing costs and improving scalability for industrial applications.

From a regulatory perspective, 5,6-dimethyl-3-(2-methylpropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 731827-20-6) must undergo rigorous testing to meet safety and efficacy standards before entering clinical trials. Current studies are focused on evaluating its toxicity profile and pharmacokinetic behavior in animal models. These experiments will provide critical data for determining whether it progresses to human testing phases.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its unique structural framework allows for modifications that could enhance its performance in non-pharmaceutical contexts while maintaining biological activity. Such versatility underscores the importance of investing in fundamental research to explore all possible uses of novel chemical entities.

Collaborative efforts between academic researchers and industry scientists are essential for advancing the development of 5,6-dimethyl-3-(2-methylpropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 731827-20-6). Open innovation models foster knowledge sharing and accelerate progress by leveraging diverse expertise across disciplines. As new data emerges from ongoing studies, it will be crucial to adapt strategies accordingly to maximize therapeutic potential.

The future of this compound hinges on continued exploration of its biological effects through interdisciplinary research initiatives. By integrating computational modeling with experimental validation techniques like X-ray crystallography or NMR spectroscopy researchers can gain deeper insights into how it interacts with cellular machinery at both molecular and systemic levels.

In conclusion,5,6-dimethyl, 3-(2-methylpropyl) - 2-sulfanyl - 3H,4H-thieno[ 2, 3-d] pyrimidin - 4-one (CAS No . 731827 - 20 - 6 ) is a structurally intriguing heterocyclic sulfonamide derivative with significant pharmaceutical promise . Its unique chemical features position it as an exciting candidate for further investigation into novel therapeutic strategies . As research progresses , this compound holds great potential not only as a drug candidate but also as a versatile chemical scaffold for future innovation .